Cas no 57585-61-2 (Methyl 7-iodo-2,2-dimethylheptanoate)

• Product Name: Methyl 7-iodo-2,2-dimethylheptanoate
• CAS No: 57585-61-2
• MF: C₁₀H₁₉IO₂
• MW: 298.161135911942
• CID: 2833015
• PubChem ID: 14153168
• Update Time: 2025-04-21

Methyl 7-iodo-2,2-dimethylheptanoate Chemical and Physical Properties

Names and Identifiers

• YIJIVYXDADQOIA-UHFFFAOYSA-N
• methyl 2,2-dimethyl-7-iodoheptanoate
• 57585-61-2
• METHYL 7-IODO-2,2-DIMETHYLHEPTANOATE
• DTXSID20556716
• SCHEMBL10678528
• Methyl 7-iodo-2,2-dimethylheptanoate

• Inchi： 1S/C10H19IO2/c1-10(2,9(12)13-3)7-5-4-6-8-11/h4-8H2,1-3H3
• InChI Key： YIJIVYXDADQOIA-UHFFFAOYSA-N
• SMILES： ICCCCCC(C(=O)OC)(C)C

Computed Properties

• Exact Mass: 298.04298Da
• Monoisotopic Mass: 298.04298Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 26.3Ų